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Compound of Interest

Compound Name: Barium thiosulfate

Cat. No.: B1580492

For laboratory professionals, including researchers, scientists, and drug development experts,
the safe handling of chemical compounds is paramount. This document provides immediate
and essential safety and logistical information for Barium thiosulfate, ensuring operational
integrity and personnel safety.

Personal Protective Equipment (PPE)

When handling Barium thiosulfate, a comprehensive approach to personal protection is
critical to minimize exposure and mitigate risks. The following personal protective equipment is
required:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles that comply with OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][2] A face shield should be used in situations where there is a
splash hazard.[3]

» Skin Protection: To prevent skin contact, wear impervious gloves and appropriate protective
clothing.[1][2] Long-sleeved clothing is recommended.[4]

e Respiratory Protection: In case of insufficient ventilation or when exposure limits may be
exceeded, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[1][2] A
dust mask is effective for minimizing the inhalation of dust particles.[4]
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It is imperative to conduct a thorough hazard assessment of the specific work area and
procedures to ensure the selection of appropriate PPE.[3]

Quantitative Exposure Limits

Adherence to established occupational exposure limits is crucial for personnel safety. The
following table summarizes the exposure limits for Barium compounds.

Organization Type of Limit Value

ACGIH TLV-TWA 0.5 mg/m3
OSHA PEL-TWA 0.5 mg/m3
NIOSH IDLH 50 mg/m3
Mexico OEL (TWA) 0.5 mg/m3

Table 1: Occupational Exposure Limits for Barium Compounds.[1]

Operational Plan: Handling and Storage

A systematic approach to the handling and storage of Barium thiosulfate is essential to
maintain a safe laboratory environment.

Handling:

Always wear the prescribed personal protective equipment.[1][5]

Ensure adequate ventilation in the work area to minimize dust formation and inhalation.[1][5]

Avoid contact with eyes, skin, and clothing.[1][5]

Do not eat, drink, or smoke in areas where Barium thiosulfate is handled or stored.[6]

Wash hands thoroughly after handling the substance.[1][5]

Storage:
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» Store in a dry, cool, and well-ventilated place.[1][5][7]
» Keep containers tightly closed to prevent contamination and exposure.[1][5][7]

o Store away from incompatible materials, such as strong oxidizing agents.[1]

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

Spills and Leaks:

Ensure adequate ventilation and wear appropriate PPE.[1][5]

Avoid generating dust.[1][5]

Sweep or shovel the spilled material into a suitable, closed container for disposal.[1][5]

Prevent the substance from entering drains or the environment.[5][6]

First Aid:

Inhalation: If inhaled, remove the person to fresh air and keep them comfortable for
breathing.[1][5][6] Seek medical attention if symptoms persist.[5]

o Skin Contact: Wash the affected area with plenty of soap and water.[5][6]

» Eye Contact: Rinse immediately with plenty of water, including under the eyelids, for at least
15 minutes.[5] Get medical attention.[5]

 Ingestion: If swallowed, rinse the mouth and seek medical help.[6] Call a poison center or
doctor if you feel unwell.[1]

Fire:
o Barium thiosulfate is not flammable.[7]

 In case of a fire in the surrounding area, use an appropriate extinguishing medium.[5]
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» Firefighters should wear self-contained breathing apparatus and full protective gear.[1][5]

Disposal Plan

Barium thiosulfate and its containers must be disposed of as hazardous waste.[5] All disposal
activities must be in accordance with local, state, and federal regulations.[1][5][6] Dispose of
the contents and container to an approved waste disposal plant.[1][5][6] Do not release into the
environment.[1][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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